Cas no 1121589-53-4 (3-(2-Fluorobenzyl)oxyazetidine Hydrochloride)

• Product Name: 3-(2-Fluorobenzyl)oxyazetidine Hydrochloride
• CAS No: 1121589-53-4
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 1074679
• PubChem ID: 25220692
• Update Time: 2025-11-02

3-(2-Fluorobenzyl)oxyazetidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(2-Fluorobenzyl)oxy]azetidine
• 3-[(2-Fluorobenzyl)oxy]azetidine hydrochloride
• EN300-761820
• 3-[(2-fluorophenyl)methoxy]azetidine
• 3-((2-Fluorobenzyl)oxy)azetidine
• CS-0269653
• SB50982
• 1121589-53-4
• STK505973
• AKOS005172182
• 3-(2-Fluorobenzyl)oxyazetidine Hydrochloride

• MDL： MFCD11874542
• Inchi： 1S/C10H12FNO/c11-10-4-2-1-3-8(10)7-13-9-5-12-6-9/h1-4,9,12H,5-7H2
• InChI Key： UCIKVUFCBYNXKW-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1COC1CNC1

Computed Properties

• Exact Mass: 181.090292168g/mol
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 250.8±35.0 °C at 760 mmHg
• Flash Point: 105.5±25.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-(2-Fluorobenzyl)oxyazetidine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(2-Fluorobenzyl)oxyazetidine Hydrochloride

Exploring 3-(2-Fluorobenzyl)oxyazetidine Hydrochloride (CAS No. 1121589-53-4): Properties, Applications, and Market Insights

3-(2-Fluorobenzyl)oxyazetidine Hydrochloride (CAS No. 1121589-53-4) is a specialized organic compound gaining attention in pharmaceutical and chemical research. This compound, featuring a fluorobenzyl group attached to an oxyazetidine ring, is widely studied for its potential in drug discovery and material science. Researchers and industry professionals frequently search for "3-(2-Fluorobenzyl)oxyazetidine Hydrochloride uses" or "CAS 1121589-53-4 suppliers," highlighting its growing relevance.

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